Cas no 1261900-52-0 (4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid)
1261900-52-0 structure
Product Name:4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
CAS No:1261900-52-0
MF:C14H10FNO4
MW:275.231907367706
CID:2762209
PubChem ID:53229569
Update Time:2025-04-21
4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid Chemical and Physical Properties
Names and Identifiers
-
- 4-[3-Fluoro-4-(methoxycarbonyl)phenyl]pyridine-3-carboxylic acid
- 4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid, 95%
- 1261900-52-0
- 4-(3-FLUORO-4-METHOXYCARBONYLPHENYL)NICOTINIC ACID
- DTXSID70692714
- MFCD18323718
- 4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid
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- Inchi: 1S/C14H10FNO4/c1-20-14(19)10-3-2-8(6-12(10)15)9-4-5-16-7-11(9)13(17)18/h2-7H,1H3,(H,17,18)
- InChI Key: AWXNPFVVIODKGH-UHFFFAOYSA-N
- SMILES: FC1=C(C(=O)OC)C=CC(=C1)C1C=CN=CC=1C(=O)O
Computed Properties
- Exact Mass: 275.05938596Da
- Monoisotopic Mass: 275.05938596Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 376
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2
- Topological Polar Surface Area: 76.5Ų
4-(3-Fluoro-4-methoxycarbonylphenyl)nicotinic acid Related Literature
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Aloke Das,K. K. Mahato,Chayan K. Nandi,Tapas Chakraborty,Shridhar R. Gadre,Nikhil A. Gokhale Phys. Chem. Chem. Phys., 2002,4, 2162-2168
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Tao Wang,Yangyang Liu,Yue Deng,Hongbo Fu,Jianmin Chen Environ. Sci.: Nano, 2018,5, 1821-1833
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Gerald J. Meyer,Leif Hammarström Chem. Sci., 2020,11, 3460-3473
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Jacob S. Jordan,Evan R. Williams Analyst, 2021,146, 2617-2625
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Xingqun Zheng,Lele Song,Xin Feng,Li Li,Zidong Wei J. Mater. Chem. A, 2020,8, 14145-14151
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